tert-butyl ((3S,4S)-1-benzyl-4-fluoropiperidin-3-yl)carbamate
Overview
Description
The compound tert-butyl ((3S,4S)-1-benzyl-4-fluoropiperidin-3-yl)carbamate is a derivative of piperidine . Piperidine derivatives are often used as building blocks in the synthesis of various organic compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate have been synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies .Scientific Research Applications
Enzymatic Kinetic Resolution
tert-butyl ((3S,4S)-1-benzyl-4-fluoropiperidin-3-yl)carbamate: can be used in enzymatic kinetic resolution processes. This method involves the use of enzymes, such as lipases, to selectively react with one enantiomer in a mixture of chiral compounds. The compound can be resolved into its optically pure enantiomers, which are valuable in the synthesis of chiral drugs and other bioactive molecules .
Synthesis of Chiral Building Blocks
The resolved enantiomers from the enzymatic kinetic resolution can serve as chiral building blocks. These are essential for the synthesis of more complex chiral molecules, which have applications in pharmaceuticals, especially in the development of drugs with improved efficacy and reduced side effects .
Preparation of Organoselenanes and Organotelluranes
The compound is a key intermediate in the preparation of organoselenanes and organotelluranes. These organochalcogen compounds are studied for their biological properties, including their potential as inhibitors for various enzymes like cysteine proteases and protein tyrosine phosphatases, which are targets for therapeutic intervention .
Advanced Synthetic Intermediates
As an advanced synthetic intermediate, tert-butyl ((3S,4S)-1-benzyl-4-fluoropiperidin-3-yl)carbamate can be transformed into other valuable compounds that contain an asymmetric center. This is crucial for the synthesis of molecules that require a high degree of stereochemical control .
Research in Material Science
The compound’s derivatives can be utilized in material science research. They can be incorporated into polymers or other materials to impart specific chiral properties, which can be beneficial in creating materials with unique optical or electronic characteristics .
Chemical Synthesis and Catalysis
In chemical synthesis, the compound can act as a catalyst or a reagent to promote specific reactions. Its chiral nature allows for asymmetric catalysis, which is a powerful tool in the synthesis of enantiomerically pure substances, a requirement in many pharmaceutical applications .
Mechanism of Action
Mode of Action
It’s known that the tert-butyl group in chemistry has a unique reactivity pattern due to its crowded structure . This could potentially influence the compound’s interaction with its targets and the resulting changes.
Biochemical Pathways
The tert-butyl group is known to have implications in various biosynthetic and biodegradation pathways , which might be affected by this compound.
properties
IUPAC Name |
tert-butyl N-[(3S,4S)-1-benzyl-4-fluoropiperidin-3-yl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2O2/c1-17(2,3)22-16(21)19-15-12-20(10-9-14(15)18)11-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,19,21)/t14-,15-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBNKFRQEZYEXAZ-GJZGRUSLSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CN(CCC1F)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CN(CC[C@@H]1F)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl ((3S,4S)-1-benzyl-4-fluoropiperidin-3-yl)carbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide](/img/structure/B2780397.png)
![N-[(3-Ethyloxetan-3-yl)methyl]-N-[(4-propoxyphenyl)methyl]prop-2-enamide](/img/structure/B2780402.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide](/img/structure/B2780404.png)
![1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]prop-2-en-1-one](/img/structure/B2780409.png)
![Methyl 2-[(2-carbamoyl-4-chlorophenyl)amino]acetate](/img/structure/B2780410.png)
![[2-Oxo-2-(propylamino)ethyl] 5,6-dichloropyridine-3-carboxylate](/img/structure/B2780411.png)
![N-(4-methoxybenzyl)-2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide](/img/structure/B2780414.png)
![N-cyclopentyl-4-(3-methylbutyl)-1-{[(2-methylphenyl)methyl]sulfanyl}-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2780417.png)
